3,5-Difluoro-4-trifluoromethylanisole

• IUPAC Name: 1,3-difluoro-5-methoxy-2-(trifluoromethyl)benzene
• InChI: InChI=1S/C8H5F5O/c1-14-4-2-5(9)7(6(10)3-4)8(11,12)13/h2-3H,1H3
• InChI Key: DDQXMVYPCHPCDD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)F)C(F)(F)F)F
• Molecular Formula: C8H5F5O
• Molecular Weight: 212.12 g/mol

Description

3,5-Difluoro-4-trifluoromethylanisole is a chemical compound used for pharmaceutical testing.

Chemical Reactions Analysis

The thermal decomposition mechanisms of a similar compound, 3,5-Difluoro-2,4,6-trinitroanisole (DFTNAN), have been studied. The results show that fluorine decreased the thermal stability of the molecular structure, and the trigger bond was transferred from the ortho-nitro group of the ether to the para-nitro group. The possible reaction pathway of DFTNAN after the initial bond breakage is the rupture of the dissociative nitro group with massive heat release, which induces the ring opening of benzene.

Safety and Hazards

The safety data sheet for a similar compound, 3,5-Difluoroanisole, indicates that it is a flammable liquid and vapor. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

A study on a similar compound, DFTNAN, shows that it has great potential to become the next generation melt-cast explosive carrier due to its ideal energy performances and insensitivities. It exhibits a high density, high thermal decomposition temperature, high detonation velocity, appropriate melting point, and low viscosity.